Cas no 138084-65-8 (4-Amino-6-chloropyridin-3-ol)

4-Amino-6-chloropyridin-3-ol is a heterocyclic organic compound featuring both amino and hydroxyl functional groups on a chlorinated pyridine backbone. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple functional groups allows for selective derivatization, enabling the production of diverse bioactive molecules. Its chlorinated pyridine core enhances stability while facilitating further chemical modifications. The compound is particularly useful in the development of active pharmaceutical ingredients (APIs) and specialized fine chemicals. High purity grades are available to meet stringent research and industrial requirements, ensuring consistent performance in synthetic applications.

4-Amino-6-chloropyridin-3-ol structure

Product Name:4-Amino-6-chloropyridin-3-ol

CAS No:138084-65-8

MF:C₅H₅ClN₂O

MW:144.55899977684

MDL:MFCD13189887

CID:829812

PubChem ID:45079903

Update Time:2025-10-13

4-Amino-6-chloropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

- 4-Amino-6-chloropyridin-3-ol
- 3-Pyridinol, 4-amino-6-chloro-
- 4-amino-6-chloro-3-Pyridinol
- AB69322
- AK112884
- MolPort-004-757-394
- PubChem24434
- RP20949
- 3-Pyridinol,4-amino-6-chloro-(9CI)
- 138084-65-8
- CS-0188116
- AKOS015995213
- DS-6056
- 4-AMINO-2-CHLORO-5-HYDROXYPYRIDINE
- 3-pyridinol,4-amino-6-chloro-
- MFCD13189887
- BCP21990
- DTXSID60663817
- J-514409
- MDL： MFCD13189887
- Inchi： 1S/C5H5ClN2O/c6-5-1-3(7)4(9)2-8-5/h1-2,9H,(H2,7,8)
- InChI Key： ZUYLSPMIGQJBGC-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C=N1)O)N

Computed Properties

Exact Mass: 144.00915
Monoisotopic Mass: 144.0090405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 59.1Å²

Experimental Properties

Density: 1.516±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 470.8±45.0°C at 760 mmHg
Solubility: Slightly soluble (22 g/l) (25 º C),
PSA: 59.14

4-Amino-6-chloropyridin-3-ol Security Information

Hazard Statement： H302-H315-H319-H332-H335

4-Amino-6-chloropyridin-3-ol Pricemore >>

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